Cas no 286945-98-0 (3,9-Diazabicyclo[4.2.1]nonane, 3-(3-pyridinyl)-, (1S,6R)-)

• Product Name: 3,9-Diazabicyclo[4.2.1]nonane, 3-(3-pyridinyl)-, (1S,6R)-
• CAS No: 286945-98-0
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 1435909
• Update Time: 2024-08-15

3,9-Diazabicyclo[4.2.1]nonane, 3-(3-pyridinyl)-, (1S,6R)- Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazabicyclo[4.2.1]nonane, 3-(3-pyridinyl)-, (1S,6R)-

• Inchi： 1S/C12H17N3/c1-2-12(8-13-6-1)15-7-5-10-3-4-11(9-15)14-10/h1-2,6,8,10-11,14H,3-5,7,9H2/t10-,11+/m1/s1
• InChI Key： IMAFPMMJFGWHQM-MNOVXSKESA-N
• SMILES： [C@]12([H])N[C@]([H])(CC1)CCN(C1=CC=CN=C1)C2

Computed Properties

• Exact Mass: 203.14241

Experimental Properties

• Density: 1.097±0.06 g/cm3(Predicted)
• Boiling Point: 359.3±17.0 °C(Predicted)
• PSA: 28.16
• pka: 10.51±0.20(Predicted)